1-{Octahydropyrano[3,2-c]pyran-2-yl}methanamine hydrochloride

• Molecular Formula: C9H18ClNO2
• Molecular Weight: 207.70 g/mol
• IUPAC Name: 2,3,4,4a,5,7,8,8a-octahydropyrano[3,2-c]pyran-2-ylmethanamine;hydrochloride
• InChI: InChI=1S/C9H17NO2.ClH/c10-5-8-2-1-7-6-11-4-3-9(7)12-8;/h7-9H,1-6,10H2;1H
• InChI Key: KIBVFGNOHLSTNL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC2C1COCC2)CN.Cl

Description

1-{Octahydropyrano[3,2-c]pyran-2-yl}methanamine hydrochloride is a chemical compound with a unique structure that includes a fused pyran ring system

Preparation Methods

The synthesis of 1-{Octahydropyrano[3,2-c]pyran-2-yl}methanamine hydrochloride typically involves multi-step organic reactions. One common synthetic route includes the cyclization of appropriate precursors under controlled conditions. Industrial production methods may involve the use of catalysts to enhance the yield and purity of the final product .

Chemical Reactions Analysis

1-{Octahydropyrano[3,2-c]pyran-2-yl}methanamine hydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds. Common reagents and conditions used in these reactions include acidic or basic environments, solvents like ethanol or dichloromethane, and controlled temperatures

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: It may be used in studies involving enzyme interactions and metabolic pathways.

Industry: It can be used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-{Octahydropyrano[3,2-c]pyran-2-yl}methanamine hydrochloride involves its interaction with specific molecular targets. These interactions can affect various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

1-{Octahydropyrano[3,2-c]pyran-2-yl}methanamine hydrochloride can be compared with other similar compounds, such as:

O-(Tetrahydro-2H-pyran-2-yl)hydroxylamine: This compound has a similar pyran ring structure but differs in its functional groups and reactivity.

(1-Tetrahydro-2H-pyran-4-yl-3-piperidinyl)methanamine hydrochloride: Another compound with a fused pyran ring system, but with different substituents and applications. The uniqueness of this compound lies in its specific structure and the resulting chemical properties, which make it suitable for particular applications in research and industry.